9-(4-methoxyphenyl)-1-methyl-3-prop-2-enyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 9-(4-methoxyphenyl)-1-methyl-3-prop-2-enyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C19H21N5O3/c1-4-10-24-17(25)15-16(21(2)19(24)26)20-18-22(11-5-12-23(15)18)13-6-8-14(27-3)9-7-13/h4,6-9H,1,5,10-12H2,2-3H3
• InChI Key: KKVKPQVUYWVYLV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CC=C)N3CCCN(C3=N2)C4=CC=C(C=C4)OC
• Molecular Formula: C19H21N5O3
• Molecular Weight: 367.4 g/mol

Description

The compound “9-(4-methoxyphenyl)-1-methyl-3-prop-2-enyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione” is a derivative of pyrano[2,3-d]pyrimidine-2,4-dione. These derivatives have been studied as potential inhibitors against Poly (ADP-ribose) polymerases-1 (PARP-1), which are involved in DNA repair damage. They have shown promising activity against human cancer cell lines.

Synthesis Analysis

The synthesis of these compounds involves a series of reactions, and the compounds are characterized by spectral techniques including mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of these compounds is complex, with multiple rings and functional groups. The exact structure would depend on the specific substitutions and modifications made during synthesis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds are complex and involve multiple steps. The exact reactions would depend on the specific synthesis protocol used.

Scientific Research Applications

Synthetic Pathways and Structural Analysis

• Synthesis and Crystal Structure : A study detailed the crystal structure of a closely related compound, showcasing the diversity in conformations within the structure, highlighting the slight distortion in the central pyridine ring of the acridine moiety adopting a boat conformation, and the formation of polymers in crystals through un-classical hydrogen bonds of C–H···O (Wang et al., 2011). This research underscores the compound's intricate molecular geometry and potential for forming stable polymers.

• Efficient Synthesis Methods : Another research effort focused on the synthesis of 7,8-Dihydropyrimido[5,4-d]pyrimidines, demonstrating an efficient method for producing structures with significant yields, which could be relevant for generating derivatives of the original compound for further study (Carvalho et al., 2007).

Mechanism of Action

These compounds act as inhibitors against PARP-1, a protein involved in DNA repair. By inhibiting PARP-1, these compounds can compromise the DNA repair mechanism in cancer cells, leading to genomic dysfunction and cell death.